Cas no 143426-50-0 (4-(1H-1,2,4-Triazol-1-yl)phenylmethanol)

• Product Name: 4-(1H-1,2,4-Triazol-1-yl)phenylmethanol
• CAS No: 143426-50-0
• MF: C₉H₉N₃O
• MW: 175.187261343002
• MDL: MFCD02682061
• CID: 64777
• PubChem ID: 2776490
• Update Time: 2025-10-29

4-(1H-1,2,4-Triazol-1-yl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• (4-[1,2,4]Triazol-1-yl-phenyl)methanol
• 1-[4-(Hydroxymethyl)phenyl]-1H-1,2,4-triazole
• [4-(1H-1,2,4-Triazol-1-yl)phenyl]methanol
• 4-(1,2,4-Triazol-1-yl)benzyl Alcohol
• (4-(1H-1,2,4-Triazol-1-yl)phenyl)methanol
• [4-(1,2,4-triazol-1-yl)phenyl]methanol
• Benzenemethanol, 4-(1H-1,2,4-triazol-1-yl)-
• rarechem al bd 1325
• Jsp002548
• SBB089043
• RTR
• FT-0605419
• (4-(1H-1 pound not2 pound not4-Triazol-1-yl)phenyl)methanol
• 143426-50-0
• MFCD02682061
• W-205592
• SDCCGMLS-0066012.P001
• AKOS005070213
• 1-[4-(Hydroxymethyl)phenyl]-1H-1,2,4-triazole;4-(1,2,4-Triazol-1-yl)benzyl Alcohol
• (4-(1H-1,2,4-Triazol-1-yl);phenyl);methanol
• A884931
• 3T-0299
• AC-2869
• SY003203
• [4-(1H-1,2,4-Triazol-1-yl)phenyl]methanol, AldrichCPR
• AM20061208
• SCHEMBL696687
• DTXSID10380123
• CS-0134633
• DB-010846
• 810-227-4
• DTXCID00331149
• 4-(1H-1,2,4-Triazol-1-yl)phenylmethanol

• MDL： MFCD02682061
• Inchi： 1S/C9H9N3O/c13-5-8-1-3-9(4-2-8)12-7-10-6-11-12/h1-4,6-7,13H,5H2
• InChI Key： KDBNYFBYMKEKAQ-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)N1C=NC=N1

Computed Properties

• Exact Mass: 175.07500
• Monoisotopic Mass: 175.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9
• XLogP3: 0.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: 124-125 ºC
• Boiling Point: 383℃ at 760 mmHg
• Flash Point: 185.4℃
• Refractive Index: 1.642
• PSA: 50.94000
• LogP: 0.75960
• Vapor Pressure: No data available

4-(1H-1,2,4-Triazol-1-yl)phenylmethanol Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H312 (100%) H315 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39; S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-(1H-1,2,4-Triazol-1-yl)phenylmethanol

4-(1H-1,2,4-Triazol-1-yl)phenylmethanol (CAS No. 143426-50-0): A Versatile Chemical Building Block

In the realm of heterocyclic chemistry, 4-(1H-1,2,4-Triazol-1-yl)phenylmethanol (CAS No. 143426-50-0) has emerged as a compound of significant interest for researchers and industrial applications alike. This triazole derivative combines the unique properties of both phenylmethanol and 1,2,4-triazole moieties, making it a valuable intermediate in pharmaceutical synthesis and material science.

The molecular structure of 4-(1H-1,2,4-Triazol-1-yl)phenylmethanol features a benzyl alcohol group attached to the 1-position of a 1,2,4-triazole ring. This configuration provides multiple reactive sites that can be utilized for further chemical modifications. With a molecular formula of C9H9N3O and a molecular weight of 175.19 g/mol, this compound exhibits interesting physicochemical properties that make it suitable for various applications.

Recent trends in medicinal chemistry research have shown growing interest in triazole-containing compounds due to their diverse biological activities. The 1,2,4-triazole scaffold in particular has demonstrated antimicrobial, antifungal, and anticancer properties in various studies. As such, 4-(1H-1,2,4-Triazol-1-yl)phenylmethanol serves as an important precursor for developing new therapeutic agents targeting these areas.

In the field of material science, researchers are exploring the potential of triazole derivatives as building blocks for advanced materials. The presence of both hydroxyl and triazole functional groups in 4-(1H-1,2,4-Triazol-1-yl)phenylmethanol allows for the creation of novel polymers with unique thermal and mechanical properties. These materials find applications in coatings, adhesives, and specialty plastics.

The synthesis of 4-(1H-1,2,4-Triazol-1-yl)phenylmethanol typically involves the reaction of 4-bromobenzyl alcohol with 1H-1,2,4-triazole under appropriate conditions. Recent advancements in green chemistry have led to more efficient and environmentally friendly synthetic routes for this compound, addressing growing concerns about sustainable chemical production.

Analytical characterization of 4-(1H-1,2,4-Triazol-1-yl)phenylmethanol is typically performed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the purity and quality of the compound for research and industrial applications.

From a commercial perspective, the demand for triazole-based intermediates like 4-(1H-1,2,4-Triazol-1-yl)phenylmethanol has been steadily increasing. Pharmaceutical companies and research institutions are actively seeking high-quality supplies of this compound for drug discovery programs. The global market for specialty chemical intermediates is projected to grow significantly in the coming years, driven by advancements in precision medicine and personalized therapeutics.

Safety considerations for handling 4-(1H-1,2,4-Triazol-1-yl)phenylmethanol include standard laboratory precautions. While not classified as hazardous under normal conditions, proper personal protective equipment should be worn when working with this chemical. Storage recommendations typically suggest keeping the compound in a cool, dry place away from strong oxidizing agents.

Recent patent literature reveals numerous applications of 4-(1H-1,2,4-Triazol-1-yl)phenylmethanol derivatives in various fields. These include their use as intermediates for anticancer agents, antiviral compounds, and agricultural chemicals. The versatility of this molecular scaffold continues to attract attention from researchers across multiple disciplines.

For researchers interested in purchasing 4-(1H-1,2,4-Triazol-1-yl)phenylmethanol, it's important to verify the supplier's quality control processes and analytical data. Many reputable chemical suppliers now provide detailed certificates of analysis, ensuring researchers receive material of consistent quality for their experiments.

The future outlook for 4-(1H-1,2,4-Triazol-1-yl)phenylmethanol appears promising, with potential applications emerging in bioconjugation chemistry and drug delivery systems. As the scientific community continues to explore the properties of triazole-containing compounds, this particular derivative is likely to maintain its relevance in chemical research and development.